2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-(trifluoromethoxy)benzyl)acetamide

• IUPAC Name: 2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-[[2-(trifluoromethoxy)phenyl]methyl]acetamide
• InChI: InChI=1S/C18H15F4N3O2S/c1-25(17-24-16-12(19)6-4-8-14(16)28-17)10-15(26)23-9-11-5-2-3-7-13(11)27-18(20,21)22/h2-8H,9-10H2,1H3,(H,23,26)
• InChI Key: RTFGYWNSMMMJMT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=CC=C1OC(F)(F)F)C2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C18H15F4N3O2S
• Molecular Weight: 413.4 g/mol
• CAS No.: 1396889-59-0

Description

2-((4-Fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-(trifluoromethoxy)benzyl)acetamide is a structurally complex acetamide derivative featuring a fluorinated benzothiazole core and a trifluoromethoxy-substituted benzyl group. The benzothiazole moiety, a heterocyclic scaffold known for its pharmacological relevance, is substituted at the 4-position with fluorine, which enhances electronic effects and metabolic stability . This compound is synthesized via multi-step reactions, likely involving cyclization and coupling strategies, as inferred from analogous compounds in the literature .

Biological Activity

2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-(trifluoromethoxy)benzyl)acetamide is a synthetic compound that has garnered attention due to its potential biological activities, particularly in the fields of oncology and enzyme inhibition. This compound features a complex structure that includes a fluorinated benzo[d]thiazole moiety and a trifluoromethoxy benzyl group, which may contribute to its unique pharmacological properties.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{17}F_{4}N_{3}O_{2}S$, with a molecular weight of approximately 408.5 g/mol. The presence of multiple functional groups allows for diverse interactions with biological targets.

Property	Value
Molecular Formula	C17H17F4N3O2S
Molecular Weight	408.5 g/mol
CAS Number	1351635-08-9

The biological activity of this compound is primarily attributed to its ability to interact with specific enzymes and receptors. Preliminary studies suggest that it may function as an inhibitor of certain enzymes, potentially modulating various biological pathways associated with disease processes, particularly cancer.

Anticancer Potential

Research has indicated that derivatives of benzothiazole, including compounds similar to 2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(2-(trifluoromethoxy)benzyl)acetamide, exhibit significant anticancer properties. For instance, studies have shown that benzothiazole derivatives can induce cytotoxic effects against various cancer cell lines, including:

• U-937 (human macrophage)
• THP-1 (human leukemia monocytic)
• B16-F10 (mouse melanoma)

In vitro studies demonstrated that certain derivatives exhibited GI50 values as low as 0.4 µM against MCF cell lines, indicating potent anticancer activity .

Enzyme Inhibition

The compound's structure suggests potential inhibition of carbonic anhydrases, which are enzymes involved in various physiological processes and are often overexpressed in tumors. This inhibition could lead to altered cellular pH and reduced tumor growth .

Case Studies

• Study on Benzothiazole Derivatives : A comprehensive review highlighted the anticancer activities of various benzothiazole derivatives, noting that modifications in the substituents significantly affect their potency against different cancer cell lines. The study emphasized the importance of structural modifications in enhancing biological activity .
• Enzyme Interaction Studies : In another study focusing on thiazole derivatives, compounds similar to the target compound were found to effectively inhibit specific enzymes associated with tumor progression, suggesting a promising avenue for therapeutic development .

Comparison with Similar Compounds

Key Observations :

• Fluorine Position : The 4-fluoro substitution on the benzothiazole in the target compound contrasts with 6-fluoro in compound 4l . Positional differences influence electronic properties and binding interactions.
• Benzyl Substituents : The 2-(trifluoromethoxy) group in the target enhances lipophilicity compared to chlorobenzyl (8c, ) or methoxy groups in other analogs.
• Linker Diversity: Unlike triazole-containing derivatives (e.g., ), the target uses a methylamino linker, which may reduce steric hindrance.

Physicochemical Properties

Critical physicochemical parameters are summarized below (Table 2):

Compound Name	Melting Point (°C)	HPLC Purity (%)	Yield (%)	Spectral Confirmation (IR, NMR)
Target Compound	Not reported	Not reported	Not reported	Likely similar to
N-(6-Fluorobenzo[d]thiazol-2-yl)-...acetamide (4l)	247.8	92.3	71.83	IR: 1650 cm⁻¹ (C=O); NMR: δ 7.2–8.1 (aromatic)
N-(2-Chlorobenzyl)-...acetamide (8c)	114–116	Not reported	21	¹H NMR: δ 3.54–3.65 (–CH₂–); MS: m/z 473
Coumarin-linked thiazole derivative (13)	216–220	Not reported	64	IR: 1714 cm⁻¹ (C=O); MS: m/z 446.30

Key Observations :

• Melting Points: Fluorinated benzothiazoles (e.g., 4l at 247.8°C ) generally exhibit higher melting points than non-fluorinated analogs (e.g., 8c at 114–116°C ), likely due to enhanced crystallinity.
• Purity and Yield : The target compound’s synthetic efficiency may align with 4l (71.83% yield ), though chlorobenzyl derivatives (8c, 21% yield ) highlight substituent-dependent challenges.